Cas no 109-19-3 (Butyl 3-methylbutanoate)

Butyl 3-methylbutanoate structure
Butyl 3-methylbutanoate structure
Product Name:Butyl 3-methylbutanoate
CAS No:109-19-3
MF:C9H18O2
MW:158.238023281097
MDL:MFCD00048775
CID:35552
PubChem ID:135726915
Update Time:2025-04-18

Butyl 3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

    • Butyl 3-methylbutanoate
    • Butyl isovalerate FCC
    • Butyl Isovalerate
    • Butyl-3-methylbutanoate
    • Isovaleric Acid Butyl Ester
    • FEMA 2218
    • Butylisovalerat
    • BUTYLISOVALERIANAT
    • 1-butylisovalerate
    • BUTYL ISOPENTANOATE
    • N-BUTYL ISOVALERATE
    • n-butylisopentanoate
    • BUTYL ISOVALERIANATE
    • 1-Butyl isovalerate
    • MDL： MFCD00048775
    • Inchi： 1S/C9H18O2/c1-4-5-6-11-9(10)7-8(2)3/h8H,4-7H2,1-3H3
    • InChI Key： AYWJSCLAAPJZEF-UHFFFAOYSA-N
    • SMILES： CCCCOC(CC(C)C)=O

Computed Properties

  • Exact Mass: 158.13100
  • Monoisotopic Mass: 158.13068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Colorless to yellowish liquid with banana and blue cheese aromas
  • Density: 0.858
  • Melting Point: -92.8°C (estimate)
  • Boiling Point: 176°C(lit.)
  • Flash Point: 145 ºF
  • Refractive Index: 1.409
  • PSA: 26.30000
  • LogP: 2.37580
  • FEMA: 2218
  • Solubility: Insoluble in water, soluble in ethanol, most organic solvents and nonvolatile oils, insoluble in propylene glycol

Butyl 3-methylbutanoate Security Information

Butyl 3-methylbutanoate Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Butyl 3-methylbutanoate Pricemore >>

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Butyl 3-methylbutanoate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:109-19-3)butyl 3-methylbutanoate
Order Number:LE16353
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:109-19-3)butyl 3-methylbutanoate
LE16353
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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